Cas no 1334147-65-7 (3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride)

• Product Name: 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride
• CAS No: 1334147-65-7
• MF: C₁₃H₁₆ClNOS
• MW: 269.790241241455
• MDL: MFCD19982531
• CID: 5043149
• PubChem ID: 54594851
• Update Time: 2025-05-22

3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride
• NE43603
• 3-(4-tert-butyl-1,3-thiazol-2-yl)phenol;hydrochloride
• Z1695784028
• 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride

• MDL： MFCD19982531
• Inchi： 1S/C13H15NOS.ClH/c1-13(2,3)11-8-16-12(14-11)9-5-4-6-10(15)7-9;/h4-8,15H,1-3H3;1H
• InChI Key： ULPNSPXQNLXVRG-UHFFFAOYSA-N
• SMILES： Cl.S1C(C2C=CC=C(C=2)O)=NC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 61.4

Additional information on 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride

3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride: A Comprehensive Overview

The compound 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride (CAS No. 1334147-65-7) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, specifically featuring a thiazole ring system. The thiazole moiety, which is a five-membered ring containing sulfur and nitrogen atoms, is known for its versatile reactivity and biological activity. The presence of the tert-butyl group on the thiazole ring adds steric bulk, which can influence the compound's physical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research has shown that thiazole-containing compounds can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The phenolic group in 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride further enhances its potential as a bioactive molecule. Phenolic compounds are well-known for their ability to scavenge free radicals and protect against oxidative stress, making them valuable in the development of functional foods and nutraceuticals.

The synthesis of 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride typically involves a multi-step process that includes the formation of the thiazole ring followed by substitution reactions to introduce the phenolic group. The hydrochloride salt form suggests that the compound exists as a zwitterion under physiological conditions, which can influence its solubility and bioavailability. Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be crucial for pharmaceutical applications.

From a structural perspective, the molecule's tert-butyl group plays a significant role in determining its physical properties. The bulky tert-butyl substituent increases the molecule's lipophilicity, which can enhance its ability to cross biological membranes. This characteristic makes it an attractive candidate for drug delivery systems where membrane permeability is a critical factor. Additionally, the steric hindrance introduced by the tert-butyl group can influence the compound's interaction with biological targets, potentially leading to higher specificity and efficacy.

Recent research has also explored the use of thiazole derivatives in materials science. For example, certain thiazole-containing polymers have been developed for applications in optoelectronics due to their unique electronic properties. The phenolic group in 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride could potentially be utilized in cross-linking reactions to create advanced materials with tailored mechanical and thermal properties.

In terms of environmental impact, there is growing interest in understanding how such compounds behave in natural ecosystems. Studies have shown that certain thiazole derivatives can undergo biodegradation under specific conditions, reducing their persistence in the environment. However, further research is needed to fully assess the environmental fate of 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride and ensure its sustainable use.

From a synthetic chemistry standpoint, the versatility of thiazole rings makes them valuable building blocks for constructing complex molecules. The ability to functionalize these rings with different substituents allows chemists to tailor properties such as solubility, stability, and reactivity. The synthesis of 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride exemplifies this versatility by combining a bulky tert-butyl group with a phenolic moiety on a thiazole scaffold.

Looking ahead, there is significant potential for exploring novel applications of thiazole derivatives like 3-(4-Tert-butyl-1,3-thiazol-2-yl)phenol hydrochloride in fields such as catalysis and sensors. For instance, thiazole-based catalysts have shown promise in accelerating organic transformations under mild conditions. Additionally, their ability to interact with metal ions makes them candidates for designing sensors capable of detecting trace amounts of heavy metals or other analytes.

In conclusion, 3-(4-Tert-butyl-1,3-thiazol-2-yllphenol hydrochloride (CAS No. 1334147657) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure combining a thiazole ring with a phenolic group offers opportunities for innovation in drug discovery and material development while raising important questions about its environmental impact and sustainability.